109-97-7

Pyrrole

In Stock

• CAS RN:
• 109-97-7

• Formula:
• C4H5N

• InChI:
• InChI=1S/C4H5N/c1-2-4-5-3-1/h1-5H

• InChIKey:
• KAESVJOAVNADME-UHFFFAOYSA-N

• Pyrrole is one of the flavor compounds that is formed in thermally processed foods due to the Maillard reaction.
  Pyrrole, also known as divinyleneimine or monopyrrole, belongs to the class of organic compounds known as heteroaromatic compounds. Heteroaromatic compounds are compounds containing an aromatic ring where a carbon atom is linked to an hetero atom. Pyrrole exists as a solid, soluble (in water), and an extremely weak acidic (essentially neutral) compound (based on its pKa). Pyrrole has been detected in multiple biofluids, such as feces and saliva. Within the cell, pyrrole is primarily located in the cytoplasm. Pyrrole can be converted into maleimide. Pyrrole is a sweet, ethereal, and nutty tasting compound that can be found in corn and tamarind. This makes pyrrole a potential biomarker for the consumption of these food products.
  1H-pyrrole is a tautomer of pyrr...

2-(Pyridin-3-yl)quinoline-4-carbohydrazide

In Stock

• CAS RN:
• 5109-97-7

• Formula:
• C15H12N4O

• InChI:
• InChI=1S/C15H12N4O/c16-19-15(20)12-8-14(10-4-3-7-17-9-10)18-13-6-2-1-5-11(12)13/h1-9H,16H2,(H,19,20)

• InChIKey:
• ZENFAFLFPWVDNO-UHFFFAOYSA-N

• 2-(Pyridin-3-yl)quinoline-4-carbohydrazide is a useful research compound. Its molecular formula is C15H12N4O and its molecular weight is 264.28 g/mol. The purity is usually 95%.